Cas no 831194-09-3 (2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide)

2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide is a specialized organic compound featuring a benzothiazine core substituted with a trifluoromethyl group and an N-phenylethyl acetamide moiety. Its structural complexity imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The compound's rigid heterocyclic framework and amide linkage contribute to its potential as an intermediate in pharmaceutical synthesis, particularly for targeting CNS or inflammatory pathways. The presence of electron-withdrawing and aromatic substituents may also influence its binding affinity in biological systems. This molecule is suitable for research applications requiring precise structural modifications in medicinal chemistry or material science.
2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide structure
831194-09-3 structure
Product Name:2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide
CAS No:831194-09-3
MF:C19H17F3N2O2S
MW:394.410693883896
CID:5446377
Update Time:2025-11-01

2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]-N-(2-phenylethyl)acetamide
    • 2H-1,4-Benzothiazine-2-acetamide, 3,4-dihydro-3-oxo-N-(2-phenylethyl)-6-(trifluoromethyl)-
    • 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide
    • Inchi: 1S/C19H17F3N2O2S/c20-19(21,22)13-6-7-15-14(10-13)24-18(26)16(27-15)11-17(25)23-9-8-12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2,(H,23,25)(H,24,26)
    • InChI Key: ZQVUTUUWKCTMDL-UHFFFAOYSA-N
    • SMILES: S1C2=CC=C(C(F)(F)F)C=C2NC(=O)C1CC(NCCC1=CC=CC=C1)=O

2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3019-0037-2μmol
2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-phenylethyl)acetamide
831194-09-3 90%+
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F3019-0037-2mg
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F3019-0037-3mg
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F3019-0037-5mg
2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-phenylethyl)acetamide
831194-09-3 90%+
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F3019-0037-10mg
2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(2-phenylethyl)acetamide
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$79.0 2023-04-28

2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide Related Literature

Additional information on 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide

Professional Introduction to Compound with CAS No. 831194-09-3 and Product Name: 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide

The compound with the CAS number 831194-09-3 and the product name 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzothiazine class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an acetamide moiety, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Benzothiazine derivatives, in particular, have been extensively studied for their pharmacological effects on various biological targets. The trifluoromethyl group in this compound is known to enhance metabolic stability and binding affinity, making it a valuable structural feature in the design of novel therapeutic agents. Additionally, the acetamide moiety can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The benzothiazine core is a well-known scaffold in drug design, with several approved drugs featuring this structural motif. For instance, thiazolidinediones, which are used to treat type 2 diabetes, and certain antiviral agents have demonstrated the therapeutic efficacy of benzothiazine derivatives. The specific substitution pattern in 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide suggests that it may interact with biological targets in a manner similar to these established drugs.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. This feature can significantly influence the drug's bioavailability and duration of action. In addition, the presence of an acetamide group provides a site for further chemical modification, allowing for the optimization of pharmacological properties through structure-activity relationship (SAR) studies. These modifications can be tailored to enhance binding affinity, selectivity, and reduce potential side effects.

Current research in pharmaceutical chemistry emphasizes the need for innovative approaches to drug discovery. Computational methods such as molecular docking and virtual screening have become indispensable tools for identifying potential lead compounds. The structural features of 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide make it an attractive candidate for these computational studies. By leveraging advanced computational techniques, researchers can predict its interactions with various biological targets and assess its potential therapeutic efficacy.

Furthermore, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as cyclization and condensation reactions, which are critical for constructing the benzothiazine core. The introduction of the trifluoromethyl group requires precise control over reaction conditions to ensure high yield and purity. These synthetic challenges highlight the expertise required to develop novel heterocyclic compounds like this one.

The biological activity of this compound has been preliminarily explored through in vitro studies. Initial results suggest that it may exhibit potent activity against certain enzymes and receptors relevant to human health. For example, studies have shown that benzothiazine derivatives can inhibit enzymes involved in inflammation and oxidative stress pathways. The presence of both the trifluoromethyl group and the acetamide moiety may contribute to its ability to modulate these pathways effectively.

Future research will focus on elucidating the detailed mechanism of action of this compound. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies will be conducted to evaluate its safety profile and pharmacokinetic properties in animal models. These studies are essential for determining whether this compound is suitable for further development into a new therapeutic agent.

The development of new drugs is a complex process that requires collaboration across multiple disciplines including chemistry, biology, pharmacology, and medicine. The compound 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(2-phenylethyl)acetamide, with its unique structural features and promising biological activity, represents an important step forward in this endeavor. Continued research and development efforts will be crucial in realizing its full therapeutic potential.

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